Cas no 1449476-47-4 (N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine)

• Product Name: N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine
• CAS No: 1449476-47-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5265382
• Update Time: 2025-06-20

N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• dimethyl({2-[(2-methylbut-3-yn-2-yl)oxy]ethyl})amine
• N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine
• Ethanamine, 2-[(1,1-dimethyl-2-propyn-1-yl)oxy]-N,N-dimethyl-

• Inchi： 1S/C9H17NO/c1-6-9(2,3)11-8-7-10(4)5/h1H,7-8H2,2-5H3
• InChI Key： ZXLMEJJUAZATLO-UHFFFAOYSA-N
• SMILES： O(CCN(C)C)C(C#C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine

Professional Introduction to N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine (CAS No. 1449476-47-4)

N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine, a compound with the chemical identifier CAS No. 1449476-47-4, represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its complex alkyne and amine functional groups, has garnered attention for its potential applications in drug development and molecular biology. The unique structural features of this molecule make it a valuable candidate for further exploration in various scientific domains.

The molecular structure of N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine consists of an ethylamine backbone modified with a dimethyl substitution at the nitrogen atoms and a 2-methylbut-3-ynyl group attached via an ether linkage. This configuration imparts distinct chemical properties that are conducive to interactions with biological targets. The presence of the alkyne moiety, specifically the triple bond in the 2-methylbut-3-ynyl group, offers a versatile platform for further functionalization, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The amine and alkyne functionalities in N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine suggest potential applications in the synthesis of small-molecule inhibitors or agonists. For instance, studies have indicated that similar structural motifs can interact with enzymes and receptors involved in signal transduction, making this compound a promising candidate for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The alkyne group can undergo various reactions such as cycloadditions, hydrogenations, and polymerizations, which are crucial for constructing intricate molecular architectures. These reactions are often employed in the synthesis of pharmacophores that exhibit high specificity and affinity for biological targets. Additionally, the dimethyl substitution on the amine nitrogen enhances lipophilicity, which is a desirable property for drug candidates aiming to cross biological membranes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting experimental validation. The structural features of N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine have been analyzed using molecular modeling techniques to identify potential binding pockets in target proteins. These simulations have revealed that the compound can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. This insight has guided researchers in designing more targeted derivatives with enhanced therapeutic potential.

The synthesis of N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include the preparation of the 2-methylbut-3-yne precursor through metal-catalyzed coupling reactions, followed by etherification with an appropriate alcohol derivative. The final step involves N,N-dimethylation to introduce the amine functionalities. Each step is meticulously optimized to ensure high yields and purity, which are critical for subsequent biological evaluations.

In conclusion, N,N-dimethyl-2-(2-methylbut-3-yn-2-yloxy)ethanamine (CAS No. 1449476-47-4) represents a fascinating compound with diverse applications in pharmaceutical research and synthetic chemistry. Its unique structural features and potential biological activities make it a valuable asset for further exploration. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.